Cas no 1805053-44-4 (5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)
5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H4BrF5N2/c8-4-2(14)1-15-5(7(11,12)13)3(4)6(9)10/h1,6H,14H2
- InChI Key: SMDXAXQHJWBHOL-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=C(C(F)(F)F)C=1C(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 2.4
- Topological Polar Surface Area: 38.9
5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069737-1g |
5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine |
1805053-44-4 | 97% | 1g |
$1,504.90 | 2022-04-01 |
5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
Introduction to 5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805053-44-4)
5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1805053-44-4, represents a sophisticated molecular scaffold with a rich potential for further chemical and biological exploration. The presence of multiple halogen atoms, specifically bromine and fluorine substituents, alongside an amino group, makes this pyridine derivative particularly intriguing for its reactivity and potential applications in drug discovery.
The structural framework of 5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine consists of a pyridine core substituted with a bromine atom at the 4-position, an amino group at the 5-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 2-position. This arrangement of substituents imparts unique electronic and steric properties to the molecule, which can be exploited in various synthetic transformations and biological assays.
In recent years, there has been a growing interest in halogenated pyridines as key intermediates in the synthesis of biologically active compounds. The halogen atoms in 5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine serve as excellent handles for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to construct complex molecular architectures with enhanced pharmacological properties.
Moreover, the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups influences the reactivity of the molecule, making it a versatile building block for designing novel heterocycles. The amino group at the 5-position can also be readily modified through acylation, alkylation, or amidation reactions, further expanding its synthetic utility.
Recent studies have highlighted the importance of 5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The halogenated pyridine core is particularly well-suited for designing molecules that can interact with protein kinases through hydrogen bonding networks and hydrophobic interactions.
Another area where 5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine has shown promise is in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibit key enzymes involved in viral replication. By leveraging its halogen-rich scaffold, chemists have been able to design derivatives with improved binding affinities and selectivity against viral targets.
The synthesis of 5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation reactions to introduce bromine and fluorine substituents, followed by functional group interconversions to achieve the desired molecular architecture. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.
In conclusion,5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805053-44-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to design novel biologically active molecules. As our understanding of molecular interactions continues to evolve, compounds like 5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine will undoubtedly play a crucial role in shaping the future of medicinal chemistry.
1805053-44-4 (5-Amino-4-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)